Cas no 1127-08-8 (CYCLOHEXANE-1,1-DICARBOXYLIC ACID)
1127-08-8 structure
Product Name:CYCLOHEXANE-1,1-DICARBOXYLIC ACID
CAS No:1127-08-8
MF:C8H12O4
MW:172.178483009338
MDL:MFCD00094668
CID:83423
PubChem ID:329762778
Update Time:2025-07-30
CYCLOHEXANE-1,1-DICARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- CYCLOHEXANE-1,1-DICARBOXYLIC ACID
- 1,1-Cyclohexanedicarboxylic acid
- 1-carboxy-1-cyclohexane-acetic acid
- cyclohexanedicarboxylic acid
- cyclohexane-dicarboxylic ester
- cyclohexanoic carboxylic acid
- L4CNN75YH2
- AKOS005254791
- MS-20064
- cyclohexane-1,1-dicarboxylate;hydron
- 1,1-CYCLOHEXANEDICARBOXYLATE
- FT-0633375
- BAA12708
- MFCD00094668
- UNII-L4CNN75YH2
- SCHEMBL25741
- 4,4'-CYCLOHEXANOIC ACID
- SY298611
- 1127-08-8
- DTXSID40150139
- D97450
- QYQADNCHXSEGJT-UHFFFAOYSA-N
- CS-0098972
- Cyclohexane-1,1-dicarboxylic acid, 97%
- cyclohexane dicarboxylic acid
- DTXCID1072630
- STL554489
- BBL100695
- DB-041114
-
- MDL： MFCD00094668
- Inchi： 1S/C8H12O4/c9-6(10)8(7(11)12)4-2-1-3-5-8/h1-5H2,(H,9,10)(H,11,12)
- InChI Key： QYQADNCHXSEGJT-UHFFFAOYSA-N
- SMILES： OC(C1(C(=O)O)CCCCC1)=O
Computed Properties
- Exact Mass: 172.07400
- Monoisotopic Mass: 172.073559
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.3±0.1 g/cm3
- Melting Point: 175-179 °C
- Boiling Point: 375.4±25.0 °C at 760 mmHg
- Flash Point: 195.0±19.7 °C
- Refractive Index: 1.527
- PSA: 74.60000
- LogP: 1.10610
- Solubility: Not determined
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
CYCLOHEXANE-1,1-DICARBOXYLIC ACID Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H315-H319-H335
- Warning Statement： P261-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： 26-36/37-45
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
CYCLOHEXANE-1,1-DICARBOXYLIC ACID Customs Data
- HS CODE：2917209090
- Customs Data：
China Customs Code:
2917209090Overview:
HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
CYCLOHEXANE-1,1-DICARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020954-5g |
CYCLOHEXANE-1,1-DICARBOXYLIC ACID |
1127-08-8 | 95% | 5g |
2535CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020954-1g |
CYCLOHEXANE-1,1-DICARBOXYLIC ACID |
1127-08-8 | 95% | 1g |
632CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-SY553-200mg |
Cyclohexane-1,1-dicarboxylic acid |
1127-08-8 | 95% | 200mg |
￥267.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-SY553-1g |
Cyclohexane-1,1-dicarboxylic acid |
1127-08-8 | 95% | 1g |
￥787.0 | 2022-02-28 | |
| Chemenu | CM202046-25g |
Cyclohexane-1,1-dicarboxylic acid |
1127-08-8 | 95% | 25g |
$340 | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01473-1g |
Cyclohexane-1,1-dicarboxylic acid |
1127-08-8 | 97% | 1g |
¥399.0 | 2024-07-19 | |
| TRC | C997763-50mg |
Cyclohexane-1,1-dicarboxylic Acid |
1127-08-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C997763-100mg |
Cyclohexane-1,1-dicarboxylic Acid |
1127-08-8 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C997763-500mg |
Cyclohexane-1,1-dicarboxylic Acid |
1127-08-8 | 500mg |
$ 80.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 708216-1G |
CYCLOHEXANE-1,1-DICARBOXYLIC ACID |
1127-08-8 | 1g |
¥502.08 | 2023-11-27 |
CYCLOHEXANE-1,1-DICARBOXYLIC ACID Related Literature
-
1. CXCII.—The dissociation constants of organic acids. Part II. The primary dissociation constants of some cyclic 1 : 1-dicarboxylic acidsArthur Israel Vogel J. Chem. Soc. 1929 1487
-
2. Thermodynamic and spectroscopic properties of mixed complexes in aqueous solution. Copper(II) complexes of 2,2′-bipyridyl and cyclo-alkane-1,1-dicarboxylic acidsGiuseppe Arena,Rosario Calì,Enrico Rizzarelli,Silvio Sammartano,Roland Barbucci,Michel J. M. Campbell J. Chem. Soc. Dalton Trans. 1977 581
-
3. XXXIII.—The formation and stability of spiro-compounds. Part II. Bridged-spiro-compounds derived from cyclohexaneChristopher Kelk Ingold,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1919 115 320
-
4. CCCXXXIV.—The spatial structure of cycloparaffins. Part II. The structure of 1 : 1-disubstituted cyclohexanesWilfred Alan Wightman J. Chem. Soc. 1926 129 2541
-
5. CIII.—The chemistry of polycyclic structures in relation to their homocyclic unsaturated isomerides. Part IV. The simulation of benzenoid properties by the five-carbon intra-annular nucleusChristopher Kelk Ingold,Ernest Arthur Seeley,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1923 123 853
1127-08-8 (CYCLOHEXANE-1,1-DICARBOXYLIC ACID) Related Products
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